Cas no 101859-45-4 (Benzene,1-bromo-4-[[[2-(3-butenyl)cyclohexyl]oxy]methyl]-, trans- (9CI))

• Product Name: Benzene,1-bromo-4-[[[2-(3-butenyl)cyclohexyl]oxy]methyl]-, trans- (9CI)
• CAS No: 101859-45-4
• MF: C₁₇H₂₃BrO
• MW: 323.267924547195
• CID: 221068
• PubChem ID: 181367
• Update Time: 2025-04-19

Benzene,1-bromo-4-[[[2-(3-butenyl)cyclohexyl]oxy]methyl]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-[[[2-(3-butenyl)cyclohexyl]oxy]methyl]-, trans- (9CI)
• 1-bromo-4-[[(1R,2S)-2-but-3-enylcyclohexyl]oxymethyl]benzene
• 1-Bromo-4-({[2-(but-3-en-1-yl)cyclohexyl]oxy}methyl)benzene
• DTXSID50906780
• 101859-45-4

• Inchi： 1S/C17H23BrO/c1-2-3-6-15-7-4-5-8-17(15)19-13-14-9-11-16(18)12-10-14/h2,9-12,15,17H,1,3-8,13H2/t15-,17-/m1/s1
• InChI Key： ASPFIUZYEWQBLR-NVXWUHKLSA-N
• SMILES： BrC1C=CC(=CC=1)CO[C@@H]1CCCC[C@H]1CCC=C

Computed Properties

• Exact Mass: 322.09329
• Monoisotopic Mass: 322.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23